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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B1312419 Get Quote

Essential Safety and Handling Guide for 3,7-
Dimethyl-1-octanol
This guide provides critical safety, operational, and disposal protocols for handling 3,7-
Dimethyl-1-octanol, ensuring the safety of laboratory personnel and compliance with standard

safety procedures.

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety when handling 3,7-Dimethyl-1-octanol, the use of

appropriate Personal Protective Equipment is mandatory.[1]
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or chemical

splash goggles.

Conforming to EN 166 (EU) or

NIOSH (US).[2][3]

Skin

Chemically resistant gloves

(e.g., nitrile or neoprene) and a

lab coat or chemical-resistant

apron.[1][2][4]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[2]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary if

there is a risk of generating

aerosols, mists, or vapors, or if

irritation is experienced.[1][2]

[3]

Not typically required with

adequate ventilation.

Body

Wear suitable protective

clothing. An easily accessible

water source or safety shower

should be nearby.[2]

Quantitative Data
The following table summarizes key quantitative data for 3,7-Dimethyl-1-octanol.
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Property Value

Molecular Formula C₁₀H₂₂O[4]

Molecular Weight 158.28 g/mol [4]

Appearance Colorless liquid[5]

Boiling Point 98-99°C at 9 mmHg[4][5]

Flash Point 97 °C / 206.6 °F (closed cup)[3][4]

Density 0.828 g/mL at 20 °C[4][5]

Vapor Density 5.4 (vs air)[5]

Solubility
Insoluble in water.[5] Soluble in ethanol and

most non-volatile oils.[5]

Operational Plan: Safe Handling Procedure
Adherence to a strict operational plan is mandatory to prevent accidents and exposure.

1. Preparation and Engineering Controls:

Ensure the handling area is well-ventilated.[2][4]

An eyewash station and safety shower must be in close proximity to the workstation.[2][3]

Remove all sources of ignition as the substance is a combustible liquid. Use non-sparking

tools.[2]

2. Handling the Chemical:

Avoid contact with skin and eyes.[2][3][4]

Do not breathe mist, gas, or vapors.[2][3][4]

Wash hands thoroughly after handling.[2][4]

Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]
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3. In Case of Accidental Release:

Evacuate personnel to a safe area.[2]

Wear appropriate PPE as detailed above.[2]

For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or a

universal absorbent pad.[1][3]

Collect the absorbed material and place it in a labeled hazardous waste container.[1][4]

For large spills, evacuate the area and contact the institution's emergency response team

immediately.[1]

Disposal Plan
Proper disposal of 3,7-Dimethyl-1-octanol and its waste is crucial to prevent environmental

contamination.

1. Waste Classification:

This chemical may be toxic to aquatic life with long-lasting effects.[1][3] It should be treated

as hazardous waste.

2. Disposal of Contaminated Materials:

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1][2][4]

Adhered or collected material should be promptly disposed of.[2] Do not dispose of the

material down the drain.[2]

3. Container Disposal:

Dispose of empty containers as unused product.[2][4] Do not reuse containers.[2][4]

Experimental Workflow
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Caption: Workflow for the safe handling of 3,7-Dimethyl-1-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. fishersci.com [fishersci.com]

4. sds.metasci.ca [sds.metasci.ca]

5. 3,7-dimethyl-1-octanol [chembk.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3,7-
Dimethyl-1-octanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312419#personal-protective-equipment-for-
handling-3-7-dimethyl-1-octanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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